Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone

• IUPAC Name: pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C12H14F3N3O/c13-12(14,15)9-17-5-7-18(8-6-17)11(19)10-3-1-2-4-16-10/h1-4H,5-9H2
• InChI Key: GCPILFLDLJXVEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(F)(F)F)C(=O)C2=CC=CC=N2
• Molecular Formula: C12H14F3N3O
• Molecular Weight: 273.25 g/mol

Description

Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1980s and gained popularity as a recreational drug due to its psychoactive effects. However, TFMPP has also been studied for its potential applications in scientific research.

Mechanism of Action

Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone acts as a partial agonist at serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. It also has affinity for dopamine receptors, particularly the D2 receptor. By binding to these receptors, Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone can modulate the release and uptake of neurotransmitters, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone has been shown to induce a range of physiological and behavioral effects, including increased heart rate, blood pressure, and body temperature, as well as alterations in mood, perception, and cognition. These effects are thought to be mediated by the compound's interactions with serotonin and dopamine receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone in research is its selectivity for serotonin and dopamine receptors, which allows for the investigation of specific neurochemical pathways. However, Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone's psychoactive effects can also be a limitation, as they may confound experimental results and make it difficult to distinguish between drug-induced effects and natural behavior.

Future Directions

There are several potential future directions for research on Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone. One area of interest is the compound's potential therapeutic applications, particularly in the treatment of mood disorders and addiction. Another direction is the development of more selective and potent analogs of Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone for use as research tools. Finally, further investigation is needed to fully understand the mechanisms underlying Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone's effects on the brain and behavior.

Synthesis Methods

The synthesis of Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone involves the reaction of 2-pyridinylmagnesium bromide with 1-(2,2,2-trifluoroethyl)piperazine in the presence of copper(I) iodide. The resulting product, Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone, is obtained after purification using column chromatography.

Scientific Research Applications

Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone has been studied for its potential use as a research tool in neuroscience and pharmacology. It has been shown to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are involved in the regulation of mood, behavior, and cognition. Pyridin-2-yl-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone has also been used in studies investigating the effects of psychoactive substances on human behavior and physiology.